1-Ethyl-3-ethylidene-5,5-dimethylcyclohex-1-ene

• CAS No.: 92569-92-1
• Molecular Formula: C12H20
• Molecular Weight: 164.29 g/mol
• IUPAC Name: 1-ethyl-3-ethylidene-5,5-dimethylcyclohexene
• InChI: InChI=1S/C12H20/c1-5-10-7-11(6-2)9-12(3,4)8-10/h5,7H,6,8-9H2,1-4H3
• InChI Key: QXPQPLDPZRGKAV-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC(=CC)CC(C1)(C)C

Description

1-Ethyl-3-ethylidene-5,5-dimethylcyclohex-1-ene is a cycloalkene compound characterized by a six-membered ring with various substituents. This compound is notable for its unique structure, which includes an ethyl group, an ethylidene group, and two methyl groups attached to the cyclohexene ring. The presence of these substituents influences the compound’s chemical properties and reactivity.

Preparation Methods

The synthesis of 1-Ethyl-3-ethylidene-5,5-dimethylcyclohex-1-ene can be achieved through several synthetic routes. One common method involves the alkylation of cyclohexene derivatives. The reaction conditions typically include the use of strong bases and alkyl halides to introduce the ethyl and ethylidene groups. Industrial production methods may involve catalytic processes to ensure high yields and purity of the compound.

Chemical Reactions Analysis

1-Ethyl-3-ethylidene-5,5-dimethylcyclohex-1-ene undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using reagents such as potassium permanganate or chromium trioxide, leading to the formation of ketones or carboxylic acids.

Reduction: Hydrogenation reactions using catalysts like palladium on carbon can reduce the double bonds, converting the compound into a saturated cyclohexane derivative.

Substitution: Halogenation reactions with reagents like bromine or chlorine can introduce halogen atoms into the compound, resulting in halogenated derivatives.

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield ketones, while reduction typically produces saturated hydrocar